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Compound of Interest

Compound Name: Potassium aminobenzoate

Cat. No.: B075797 Get Quote

This document provides essential safety and logistical information for the proper disposal of

potassium aminobenzoate, ensuring compliance with safety regulations and promoting a safe

laboratory environment. The following procedures are designed for researchers, scientists, and

drug development professionals to manage and dispose of this chemical waste effectively.

Hazard Identification and Waste Profile
Potassium aminobenzoate is a chemical compound that requires careful handling and

disposal due to its potential hazards. It is classified as a skin and eye irritant.[1][2] In case of a

spill, the material should be placed in a suitable waste disposal container using appropriate

tools.[3] Like many organic solids, it may be combustible at high temperatures and can emit

toxic fumes of nitrogen oxides, ammonia, and potassium oxides when heated to

decomposition.[3] Therefore, it is crucial to handle this substance in accordance with

established safety protocols to minimize exposure and environmental contamination.

Quantitative Data Summary
The following table summarizes key quantitative and identifying information for potassium
aminobenzoate.
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Property Value Source(s)

CAS Number 138-84-1 [1][3][4]

Molecular Formula C₇H₆KNO₂ [3][5]

Molecular Weight 175.23 g/mol [1][5]

Physical State Solid [2][5]

Solubility
Easily soluble in cold and hot

water
[3]

GHS Hazard Statements H315: Causes skin irritation [5]

H319: Causes serious eye

irritation
[5]

H335: May cause respiratory

irritation
[5]

H412: Harmful to aquatic life

with long lasting effects
[6]

Step-by-Step Disposal Protocol
The proper disposal of potassium aminobenzoate waste must adhere to institutional

guidelines and local, state, and federal regulations, such as the Resource Conservation and

Recovery Act (RCRA) in the United States.[7][8][9][10] The following protocol provides a step-

by-step approach for its disposal.

Step 1: Waste Identification and Segregation

Identify Waste: Any unused, expired, or contaminated potassium aminobenzoate, including

spill cleanup materials, must be treated as chemical waste.[11]

Segregate Waste: Do not mix potassium aminobenzoate waste with other waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.[12] Keep solid and liquid waste separate.[12] Store it away from incompatible

materials such as strong oxidizing agents.[3]
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Step 2: Personal Protective Equipment (PPE)

Before handling potassium aminobenzoate waste, ensure you are wearing appropriate

PPE.

Required PPE:

Safety glasses or goggles.

Chemical-resistant gloves.

A lab coat or other protective clothing.[1]

In case of dust generation, respiratory protection may be necessary.[6]

Step 3: Container Selection and Labeling

Container Selection: Use a container that is chemically compatible with potassium
aminobenzoate and is in good condition, with no leaks or damage.[7][11] The original

container is often the best choice for storing the waste.[11] The container must have a

secure, leak-proof closure.[7]

Labeling:

Label the waste container clearly as soon as waste accumulation begins.[11]

The label should include:

The words "Hazardous Waste."

The full chemical name: "Potassium Aminobenzoate."

The CAS number: "138-84-1."

An indication of the hazards (e.g., "Irritant").

The accumulation start date.

Use your institution's specific hazardous waste tags if provided.[11]
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Step 4: Waste Storage

Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a

designated SAA within the laboratory.[13][14] This area must be at or near the point of

generation and under the control of the laboratory personnel.

Storage Conditions:

Keep the waste container tightly closed except when adding waste.[11][14]

Store in a cool, well-ventilated area.[3]

Ensure secondary containment, such as a spill tray, is used to prevent the spread of

material in case of a leak.[11][12]

Step 5: Arranging for Disposal

Contact EHS: Once the waste container is full or you no longer need to accumulate this

waste, contact your institution's EHS or equivalent department to arrange for a pickup.[14]

Do Not Dispose in Regular Trash or Sewer: Never dispose of potassium aminobenzoate in

the regular trash or down the drain.[7] Sewer disposal is generally prohibited for hazardous

chemicals.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of potassium
aminobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075797?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

